Cas no 1247763-33-2 (Adamantane-2-sulfonamide)

• Product Name: Adamantane-2-sulfonamide
• CAS No: 1247763-33-2
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 5242484
• PubChem ID: 62086172
• Update Time: 2025-11-02

Adamantane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• adamantane-2-sulfonamide
• Tricyclo[3.3.1.13,7]decane-2-sulfonamide
• Adamantane-2-sulfonamide

• Inchi： 1S/C10H17NO2S/c11-14(12,13)10-8-2-6-1-7(4-8)5-9(10)3-6/h6-10H,1-5H2,(H2,11,12,13)
• InChI Key： DWFKLHJPOJFDSB-UHFFFAOYSA-N
• SMILES： S(C1C2CC3CC(C2)CC1C3)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Adamantane-2-sulfonamide

Exploring the Versatile Applications and Properties of Adamantane-2-sulfonamide (CAS No. 1247763-33-2)

Adamantane-2-sulfonamide (CAS No. 1247763-33-2) is a unique and highly specialized chemical compound that has garnered significant attention in the pharmaceutical and materials science industries. This compound, derived from the adamantane structure, is known for its remarkable stability and versatility, making it a valuable building block in various applications. Researchers and industry professionals are increasingly interested in Adamantane-2-sulfonamide derivatives due to their potential in drug development and advanced material synthesis.

The molecular structure of Adamantane-2-sulfonamide features a rigid, cage-like adamantane core, which contributes to its exceptional thermal and chemical stability. This stability is a key factor in its use as a precursor in the synthesis of more complex molecules. The sulfonamide functional group adds further reactivity, enabling the compound to participate in a wide range of chemical reactions. As a result, Adamantane-2-sulfonamide is often utilized in the development of high-performance polymers, catalysts, and bioactive compounds.

In the pharmaceutical sector, Adamantane-2-sulfonamide has shown promise as a scaffold for designing novel therapeutic agents. Its unique structure allows for the creation of molecules with enhanced bioavailability and target specificity. Recent studies have explored its potential in treating neurological disorders, thanks to its ability to cross the blood-brain barrier. The compound's adamantane-based framework is also being investigated for its role in improving drug delivery systems, a hot topic in modern medicine.

Beyond pharmaceuticals, Adamantane-2-sulfonamide is making waves in materials science. Its incorporation into polymers has led to the development of materials with superior mechanical strength and thermal resistance. These properties are particularly valuable in industries such as aerospace and automotive, where high-performance materials are in constant demand. The compound's ability to form stable complexes with metals also opens doors for its use in catalysis and nanotechnology.

The synthesis and purification of Adamantane-2-sulfonamide require specialized expertise, given the compound's unique structural features. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the highest purity and quality. Researchers are continually optimizing these processes to meet the growing demand for Adamantane-2-sulfonamide and its derivatives.

Market trends indicate a rising interest in Adamantane-2-sulfonamide, driven by its expanding applications and the increasing need for innovative chemical solutions. Companies specializing in fine chemicals and custom synthesis are investing in the production of this compound to cater to the pharmaceutical and materials science sectors. The global market for adamantane-based compounds is projected to grow significantly, with Adamantane-2-sulfonamide playing a pivotal role in this expansion.

Environmental and safety considerations are paramount when working with Adamantane-2-sulfonamide. While the compound itself is not classified as hazardous, proper handling and disposal protocols must be followed to ensure workplace safety and environmental protection. Regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) provide guidelines for the safe use of Adamantane-2-sulfonamide in industrial and research settings.

In conclusion, Adamantane-2-sulfonamide (CAS No. 1247763-33-2) is a multifaceted compound with immense potential across various industries. Its unique structural properties, combined with its versatility in chemical reactions, make it a valuable asset in drug development, materials science, and beyond. As research continues to uncover new applications, the demand for Adamantane-2-sulfonamide and its derivatives is expected to rise, solidifying its position as a key player in the world of specialty chemicals.